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Compound of Interest

Compound Name: 6-(2-Hydroxypropoxy)nicotinic acid

Cat. No.: B13023304

Get Quote

A Note to the Reader: Information regarding the specific molecule, 6-(2-
Hydroxypropoxy)nicotinic acid, including its CAS number, is not readily available in public

chemical databases. This suggests that it is a novel or less-documented compound. In its

place, this guide will provide a comprehensive technical overview of the closely related and

well-characterized parent compound, 6-hydroxynicotinic acid. This molecule serves as a critical

intermediate in both biological pathways and chemical synthesis, making it a subject of

significant interest to researchers, scientists, and professionals in drug development.

Introduction
6-Hydroxynicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a pivotal molecule with

diverse applications in biochemistry and synthetic chemistry. It is a key metabolite in the

bacterial degradation of nicotinic acid and serves as a versatile building block for the synthesis

of more complex molecules, including pharmaceuticals.[1][2] This guide will delve into the

chemical properties, synthesis, analytical characterization, and biological significance of 6-

hydroxynicotinic acid, providing a robust resource for its application in research and

development.

Chemical and Physical Properties
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6-Hydroxynicotinic acid is a pyridinemonocarboxylic acid where the hydrogen at the 6-position

is substituted by a hydroxyl group.[3] This substitution significantly influences its chemical and

physical properties compared to the parent nicotinic acid.

Property Value Source

CAS Number 5006-66-6 [3]

Molecular Formula C6H5NO3 [3]

Molecular Weight 139.11 g/mol PubChem

Appearance Off-white powder [3]

Melting Point 310 °C [3]

IUPAC Name
6-oxo-1,6-dihydropyridine-3-

carboxylic acid
[3]

Synthesis of 6-Hydroxynicotinic Acid
The synthesis of 6-hydroxynicotinic acid can be achieved through both chemical and enzymatic

routes. The choice of method often depends on the desired scale, purity requirements, and

environmental considerations.

Chemical Synthesis
A common laboratory-scale synthesis involves the reaction of methyl coumalate with

ammonium hydroxide, followed by treatment with sodium hydroxide.[4]

Experimental Protocol: Synthesis from Methyl Coumalate[4]

Preparation of Methyl Coumalate:

In a 500-mL round-bottomed flask, add 139 mL of concentrated sulfuric acid.

With swirling and cooling to maintain a temperature between 20-30 °C, gradually add 50 g

of pulverized coumalic acid.

Slowly add 70 mL of methanol, keeping the temperature between 25-35 °C.
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Heat the mixture on a steam bath for 1 hour.

Cool the mixture to approximately 40 °C and pour it into 800 mL of cold water.

Neutralize the solution with anhydrous sodium carbonate.

Collect the precipitated methyl coumalate by filtration and wash with cold water.

Synthesis of 6-Hydroxynicotinic Acid:

In a 500-mL beaker, place 117 mL of 14% ammonium hydroxide and cool to below 20 °C.

With stirring, add 45 g of methyl coumalate over 10 minutes.

Continue stirring for an additional 45 minutes at approximately 20 °C.

In a separate 2-L beaker, heat 600 mL of approximately 17% aqueous sodium hydroxide

to near boiling.

Add the ammoniacal solution to the hot sodium hydroxide solution and bring the mixture to

a boil.

Diagram: Chemical Synthesis Workflow
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Caption: Chemical synthesis of 6-hydroxynicotinic acid from coumalic acid.

Enzymatic Synthesis
Enzymatic synthesis offers a greener alternative to chemical methods, often providing high

yields and purity under mild reaction conditions. This process typically utilizes nicotinic acid

dehydrogenase from various microorganisms.[1]

Experimental Protocol: Enzymatic Hydroxylation of Nicotinic Acid[5]

Cultivation of Microorganism:

Cultivate a suitable microorganism, such as Achromobacter xylosoxydans or

Pseudomonas poae, in a nutrient medium containing nicotinic acid as an inducer.[1][5]

Bioconversion:

Prepare a solution of sodium nicotinate (e.g., 5%) and adjust the pH to approximately 6.5.
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Add the microbial cell suspension to the nicotinate solution.

Maintain the reaction at a controlled temperature (e.g., 30 °C) with intensive aeration and

stirring.

Monitor the reaction progress by measuring the dissolved oxygen concentration, which will

rise upon completion of the reaction.

Product Isolation:

Separate the cells from the reaction mixture by centrifugation.

Acidify the supernatant to a pH of 1.5 with a strong acid (e.g., sulfuric acid) to precipitate

the 6-hydroxynicotinic acid.

Collect the product by filtration and dry.

Diagram: Enzymatic Synthesis Workflow
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Caption: Enzymatic synthesis of 6-hydroxynicotinic acid using whole-cell biocatalysis.

Analytical Characterization
The identity and purity of 6-hydroxynicotinic acid are typically confirmed using a combination of

spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR provide detailed

structural information, confirming the connectivity of atoms in the molecule.[3]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional

groups, such as the carboxylic acid and the pyridone tautomer.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

assessing the purity of 6-hydroxynicotinic acid and for monitoring the progress of its

synthesis.

Mass Spectrometry (MS): Mass spectrometry provides the accurate molecular weight of the

compound, further confirming its identity.

Biological Significance and Applications
6-Hydroxynicotinic acid is a key intermediate in the aerobic degradation of nicotinic acid by

various bacteria.[6][7] The enzyme nicotinic acid hydroxylase catalyzes the conversion of

nicotinic acid to 6-hydroxynicotinic acid.[6] This metabolic pathway is of interest for

bioremediation applications.

In the field of drug development, 6-hydroxynicotinic acid serves as a valuable building block for

the synthesis of more complex molecules with potential therapeutic activities. Its structure,

featuring both a carboxylic acid and a hydroxyl group on a pyridine ring, allows for diverse

chemical modifications.

Conclusion
6-Hydroxynicotinic acid is a molecule of significant interest due to its roles in microbial

metabolism and as a versatile synthetic intermediate. The availability of both robust chemical
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and efficient enzymatic synthetic routes facilitates its accessibility for research and

development. A thorough understanding of its properties and synthesis is crucial for its effective

utilization in various scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13023304?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/380392879_Efficient_production_of_6-Hydroxynicotinic_Acid_by_newly_isolated_Pseudomonas_poae
https://pmc.ncbi.nlm.nih.gov/articles/PMC10833402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10833402/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxynicotinic-acid
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://prepchem.com/6-hydroxynicotinic-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC247135/
https://pmc.ncbi.nlm.nih.gov/articles/PMC247135/
https://pubmed.ncbi.nlm.nih.gov/5128334/
https://pubmed.ncbi.nlm.nih.gov/5128334/
https://www.benchchem.com/product/b13023304/docs#an-in-depth-technical-guide-to-6-hydroxynicotinic-acid
https://www.benchchem.com/product/b13023304/docs#an-in-depth-technical-guide-to-6-hydroxynicotinic-acid
https://www.benchchem.com/product/b13023304/docs#an-in-depth-technical-guide-to-6-hydroxynicotinic-acid
https://www.benchchem.com/product/b13023304/docs#an-in-depth-technical-guide-to-6-hydroxynicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13023304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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